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Compound of Interest

Compound Name: 1-(Perfluoro-n-hexyl)tetradecane

CAS No.: 154628-00-9

Cat. No.: B116651

Get Quote

1-(Perfluoro-n-hexyl)tetradecane is a semifluorinated alkane (SFA), a unique class of linear

hydrocarbons featuring a perfluorinated segment covalently linked to a hydrogenated segment.

[1] This molecular architecture imparts distinct physicochemical properties, creating a

substance that is immiscible with both aqueous and traditional hydrocarbon solvents, yet

possesses a high affinity for other fluorinated compounds.[1] These characteristics, including

chemical and biological inertness, low surface tension, and the ability to dissolve gases and

lipophilic molecules, position 1-(Perfluoro-n-hexyl)tetradecane and similar SFAs as highly

promising materials for specialized applications in drug delivery, medical imaging, and

ophthalmology.[1][2][3]

This guide provides a comprehensive technical overview for researchers, scientists, and drug

development professionals, delving into the core properties, synthesis, and potential

applications of this versatile molecule, grounded in the established science of perfluorocarbon

(PFC) and SFA chemistry.

Section 1: Core Physicochemical and Molecular
Profile
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The defining characteristic of 1-(Perfluoro-n-hexyl)tetradecane is its segmented structure: a

lipophobic and hydrophobic perfluorohexyl "pony-tail" attached to a lipophilic tetradecane

hydrocarbon chain. This structure dictates its physical behavior and potential utility.

Molecular Structure
Caption: Molecular structure of 1-(Perfluoro-n-hexyl)tetradecane.

Key Physicochemical Data
The intrinsic properties of a molecule are critical determinants of its behavior in biological and

chemical systems, influencing everything from environmental fate to toxicokinetics.[4][5]
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Property Value / Description Source(s)

CAS Number 154628-00-9 [6]

Synonym(s)
1,1,1,2,2,3,3,4,4,5,5,6,6-

Tridecafluoroicosane
[7]

Molecular Formula C₂₀H₂₉F₁₃

Molecular Weight 516.43 g/mol

Physical Form Liquid at ambient temperature

Solubility

Insoluble in water; soluble in

fluorinated solvents.[8] SFAs

are generally immiscible with

hydrocarbons.[1]

[1][8]

Purity
Commercially available at ≥80-

95%
[7]

Density

Expected to be significantly

higher than water, a

characteristic of fluorinated

liquids.

-

Boiling Point

Data not readily available;

expected to be high due to

molecular weight.

-

Surface Tension

Expected to be very low,

enabling excellent spreading

characteristics.[1]

[1]

Section 2: Synthesis and Purification Protocol
The synthesis of semifluorinated alkanes like 1-(Perfluoro-n-hexyl)tetradecane is reliably

achieved through the free-radical addition of a perfluoroalkyl iodide to an alkene.[1] This

method provides a robust pathway to creating the C-C bond that links the fluorinated and

hydrogenated segments.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.guidechem.com/dictionary/en/154628-00-9.html
https://store.apolloscientific.co.uk/category/chemicals/fluorinated-building-blocks/fluorinated-alkanes?page=8
https://www.aakash.ac.in/important-concepts/chemistry/alkanes
https://pdf.benchchem.com/159/Application_Notes_and_Protocols_for_the_Synthesis_and_Purification_of_1_Perfluoro_n_octyl_tetradecane.pdf
https://pdf.benchchem.com/159/Application_Notes_and_Protocols_for_the_Synthesis_and_Purification_of_1_Perfluoro_n_octyl_tetradecane.pdf
https://www.aakash.ac.in/important-concepts/chemistry/alkanes
https://store.apolloscientific.co.uk/category/chemicals/fluorinated-building-blocks/fluorinated-alkanes?page=8
https://pdf.benchchem.com/159/Application_Notes_and_Protocols_for_the_Synthesis_and_Purification_of_1_Perfluoro_n_octyl_tetradecane.pdf
https://pdf.benchchem.com/159/Application_Notes_and_Protocols_for_the_Synthesis_and_Purification_of_1_Perfluoro_n_octyl_tetradecane.pdf
https://www.benchchem.com/product/b116651/docs?utm_src=pdf-body#introduction-bridging-the-fluorinated-and-hydrocarbon-worlds
https://pdf.benchchem.com/159/Application_Notes_and_Protocols_for_the_Synthesis_and_Purification_of_1_Perfluoro_n_octyl_tetradecane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116651?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plausible Synthesis Pathway
The reaction involves the addition of 1-iodoperfluorohexane to 1-tetradecene, initiated by a

radical initiator like Azobisisobutyronitrile (AIBN). The subsequent intermediate is then reduced

to yield the final SFA product.
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Synthesis & Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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